Hexetidine

• CAS No.: 141-94-6
• Product Name: Hexetidine
• Molecular Formula: C21H45N3
• Molecular Weight: 339.6 g/mol
• IUPAC Name: 1,3-bis(2-ethylhexyl)-5-methyl-1,3-diazinan-5-amine
• Standard InChI: InChI=1S/C21H45N3/c1-6-10-12-19(8-3)14-23-16-21(5,22)17-24(18-23)15-20(9-4)13-11-7-2/h19-20H,6-18,22H2,1-5H3
• Standard InChIKey: DTOUUUZOYKYHEP-UHFFFAOYSA-N
• SMILES: CCCCC(CC)CN1CC(CN(C1)CC(CC)CCCC)(C)N
• Canonical SMILES: CCCCC(CC)CN1CC(CN(C1)CC(CC)CCCC)(C)N
• Appearance: Solid powder
• Boiling Point: 160 °C at 0.4 mm Hg
• Colorform: Liquid
• Density: 0.8889 at 20 °C
• Melting Point: Freezing point = 70 °C
• Description: 1,3-bis(2-ethylhexyl)-5-methyl-1,3-diazinan-5-amine is an organonitrogen heterocyclic compound and an organic heteromonocyclic compound.; A bactericidal and fungicidal antiseptic. It is used as a 0.1% mouthwash for local infections and oral hygiene. (From Martindale, The Extra Pharmacopoeia, 30th ed, p797); A bactericidal and fungicidal antiseptic. It is used as a 0.1% mouthwash for local infections and oral hygiene.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in petroleum ether, methanol, benzene, acetone, ethanol, n-hexane, chloroform; In water, 2.34 mg/L at 25 °C (est)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Bactidol; Collu Hextril; Collu-Hextril; Doreperol; Duranil; Elsix; Gurgellösung N, Stas; Hexetidine; Hexigel; Hexoral; Hextril; Oraldene; Oraldine; Oralspray; stas Gurgellösung N; Steri sol; Steri-sol; Vagi Hex; Vagi-Hex; VagiHex
• Vapor Pressure: 1.54X10-5 mm Hg at 25 °C (est)
• Reference: 1. Sharma NC, Galustians HJ, Qaqish J, Charles CH, Vincent JW, McGuire JA. Antiplaque and antigingivitis effectiveness of a hexetidine mouthwash. J Clin Periodontol. 2003 Jul;30(7):590-4. doi: 10.1034/j.1600-051x.2003.00303.x. PMID: 12834495.; ; 2. Shapiro S, Giertsen E, Guggenheim B. An in vitro oral biofilm model for comparing the efficacy of antimicrobial mouthrinses. Caries Res. 2002 Mar-Apr;36(2):93-100. doi: 10.1159/000057866. PMID: 12037365.; ; 3. Ruza F, Alvarado F, Herruzo R, Delgado MA, García S, Dorao P, Goded F. Prevention of nosocomial infection in a pediatric intensive care unit (PICU) through the use of selective digestive decontamination. Eur J Epidemiol. 1998 Oct;14(7):719-27. doi: 10.1023/a:1007487330893. PMID: 9849834.; ; 4. Jones DS, McGovern JG, Woolfson AD, Adair CG, Gorman SP. Physicochemical characterization of hexetidine-impregnated endotracheal tube poly(vinyl chloride) and resistance to adherence of respiratory bacterial pathogens. Pharm Res. 2002 Jun;19(6):818-24. doi: 10.1023/a:1016104516034. PMID: 12134952.; ; 5. Koray M, Ak G, Kurklu E, Issever H, Tanyeri H, Kulekci G, Guc U. Fluconazole and/or hexetidine for management of oral candidiasis associated with denture-induced stomatitis. Oral Dis. 2005 Sep;11(5):309-13. doi: 10.1111/j.1601-0825.2005.01124.x. PMID: 16120118.
• PubChem Compound: 3607
• Last Modified: Nov 11 2021